Cas no 117596-84-6 (2-Butanone,4-[(4R)-4-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]- (9CI))

• Product Name: 2-Butanone,4-[(4R)-4-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]- (9CI)
• CAS No: 117596-84-6
• MF: C₂₅H₄₂O₁₁
• MW: 518.594389438629
• CID: 183420
• Update Time: 2024-03-01

2-Butanone,4-[(4R)-4-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-[(4R)-4-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]- (9CI)
• 2-Butanone,4-[4-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]-, (R)-
• Icariside B7
• 2-Butanone, 4-[(4R)-4-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-2,6,6-trimethyl-1-cyclohexen-1-yl]- (9CI)

• Inchi： 1S/C25H42O11/c1-11-8-14(9-25(4,5)15(11)7-6-12(2)26)35-24-22(32)20(30)18(28)16(36-24)10-33-23-21(31)19(29)17(27)13(3)34-23/h13-14,16-24,27-32H,6-10H2,1-5H3/t13-,14+,16+,17-,18+,19+,20-,21+,22+,23+,24+/m0/s1
• InChI Key： LJCQPTANBJCPLT-DKSDZHBRSA-N
• SMILES： CC(=O)CCC1C(C)(C)C[C@H](O[C@@H]2O[C@H](CO[C@@H]3O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](O)[C@H](O)[C@H]2O)CC=1C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 699.0±55.0 °C(Predicted)
• PSA: 52.54
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides